Diethyl (2-cyanoethyl)phosphonate

• IUPAC Name: 3-diethoxyphosphorylpropanenitrile
• InChI: InChI=1S/C7H14NO3P/c1-3-10-12(9,11-4-2)7-5-6-8/h3-5,7H2,1-2H3
• InChI Key: LDOZIDLMPNCNDI-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CCC#N)OCC
• Molecular Formula: C7H14NO3P
• DSSTOX Substance ID: DTXSID80143803
• Molecular Weight: 191.16 g/mol
• CAS No.: 10123-62-3

Description

Diethyl (2-cyanoethyl)phosphonate (DCEP) is a synthetic organic compound belonging to the group of phosphonates. It is used in various scientific research applications, including biochemistry, physiology, and pharmacology. It is a colorless liquid with a faint odor and is soluble in water. DCEP is a versatile compound and has been used in a variety of research experiments.

Scientific Research Applications

Carbocation Formation in Organic Chemistry

Diethyl (2-cyanoethyl)phosphonate has been explored in the study of carbocation formation in organic chemistry. The β phosphonate group in diethyl (2-(tosyloxy)cyclohexyl)phosphonates has been found to stabilize the formation of a β carbocation through hyperconjugation, which is significant in understanding reaction mechanisms (Lambert, Emblidge, & Zhao, 1994).

Synthesis of Alkynes

In the field of synthetic organic chemistry, diethyl (dichloromethyl)phosphonate has been used in the synthesis of alkynes, specifically in the production of (4‐Methoxyphenyl)Ethyne. This demonstrates its utility in forming complex organic structures (Marinetti & Savignac, 2003).

Development of Phosphonate-Containing Polymers

The compound has been pivotal in the synthesis and characterization of novel phosphonate-containing polymers. These polymers, derived from this compound-based monomers, show potential in expanding the applications of polymer chemistry (Dolan et al., 2015).

Anticorrosion Properties in Material Science

Research in material science has utilized derivatives of this compound for their anticorrosion properties. Studies have shown their efficacy as corrosion inhibitors, which is crucial for the protection of materials like steel in acidic environments (Moumeni et al., 2020).

Potential Anticancer Applications

In the field of medicinal chemistry, specific derivatives of this compound have shown potential as anticancer agents. For instance, Diethyl [(3‐phenoxy‐2‐oxo‐4‐phenyl‐azetidin‐1‐yl)‐phenyl‐methyl]‐phosphonate exhibited significant anti-leukemic activity, indicating a new avenue for cancer treatment research (Mohammadi et al., 2019).

Safety and Hazards

Diethyl (2-cyanoethyl)phosphonate is considered hazardous. It is combustible and causes severe skin burns and eye damage. It may cause respiratory irritation and is fatal if swallowed, in contact with skin, or if inhaled.

Future Directions

Diethyl (2-cyanoethyl)phosphonate has potential applications in various fields due to its reactivity. It can be used in the synthesis of various compounds and has potential applications in the pharmaceutical industry.

Mechanism of Action

Target of Action

Diethyl (2-cyanoethyl)phosphonate is a chemical compound used in various biochemical reactions. Its primary targets are the molecules involved in the formation of carbon-carbon bonds . It is also used as a reactant for heteroatom-directed alkyl cyanation of alkynes .

Mode of Action

The compound interacts with its targets by participating in the reaction and forming new bonds. For instance, in the heteroatom-directed alkyl cyanation of alkynes, it provides the cyanoethyl group that is added to the alkyne .

Biochemical Pathways

This compound is involved in several biochemical pathways. It is used as a fluorescent substrate for carbon-phosphorous lyase, a key enzyme in the breakdown of organophosphonates . It is also used in the microwave-assisted cleavage of phosphate, phosphonate, and phosphoramide esters .

Pharmacokinetics

Like other small organic molecules, its absorption, distribution, metabolism, and excretion (adme) would be influenced by factors such as its size, polarity, and the presence of functional groups .

Result of Action

The action of this compound results in the formation of new molecules. For example, in the heteroatom-directed alkyl cyanation of alkynes, it leads to the formation of new carbon-carbon bonds . In the cleavage of phosphate, phosphonate, and phosphoramide esters, it results in the breakdown of these esters .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the rate and efficiency of reactions it participates in can be affected by factors such as temperature, pH, and the presence of catalysts . .

Biochemical Analysis

Biochemical Properties

Diethyl (2-cyanoethyl)phosphonate plays a significant role in biochemical reactions. It is used as a reactant for heteroatom-directed alkyl cyanation of alkynes . It also serves as a fluorescent substrate for carbon-phosphorous lyase

Molecular Mechanism

It is known to participate in reactions such as microwave-assisted cleavage of phosphate, phosphonate, and phorphoramide esters

Synthesis routes and methods

Procedure details

A mixture of diethyl[3-(N-phthalimido)]propylphosphonate (ex. 5) (3.72 g; 11.4 mmoles), absolute ethanol (46 ml) and hydrazine hydrate (0.78 ml of 98% purity; 15.7 mmoles) is stirred at reflux for 35 min. The mixture is filtered and the solvent is distilled under vacuo. The resulting oil is dissolved in CHCl3 (10 ml) and is filtered again. Solvent removal in vacuo gives a colorless liquid (0.7 g; yield 30%). According to example 4, diethyl 3-aminopropylphosphonate (6) is also obtained from diethyl 2-cyanoethylphosphonate in an analogous fashion followed by vacuum distillation at about 115° C. and 0.18 mbar (yield 80%).